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Compound of Interest

Compound Name: 9-(4-Nitrophenyl)-9H-carbazole

Cat. No.: B094307

CAS Number: 16982-76-6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 9-(4-Nitrophenyl)-9H-carbazole, a
heterocyclic aromatic compound. The information collated is intended to support research,
development, and application activities by furnishing key physical, chemical, and synthetic
data. While specific biological signaling pathways for this compound are not extensively
documented in publicly available literature, this guide also summarizes the known biological
activities of structurally related carbazole derivatives to provide a contextual framework for
potential research directions.

Core Compound Information

9-(4-Nitrophenyl)-9H-carbazole is a derivative of carbazole, a tricyclic aromatic heterocycle.
The addition of a 4-nitrophenyl group at the 9-position of the carbazole ring significantly
influences its electronic and chemical properties.

Physical and Chemical Properties

The following table summarizes the key quantitative data for 9-(4-Nitrophenyl)-9H-carbazole.
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Property Value Source
Molecular Formula C1sH12N202 [1112]
Molecular Weight 288.3 g/mol [1][2]
Melting Point 208-209 °C

XLogP3 4.8 [1]
Exact Mass 288.089877630 Da [1]

Monoisotopic Mass

288.089877630 Da

[1]

Spectral Data

A summary of available spectral data is presented below. This information is critical for
compound identification and characterization.

Spectral Data Type Key Peaks/Signals Source

m/z Top Peak: 288, m/z 2nd
GC-MS Highest: 241, m/z 3rd Highest: [1]
242

8.48 (d), 7.75 (d), 8.15 (d),
7.50 (m, 4H), 7.35 (t, J= 6.6 [3]
Hz, 2H)

1H NMR (CDCls, p.p.m.)

IR (KB Waf ) a aVaiIabIe, SpeCiIiC peaks
rvwarter
not enumerated in the source.

Experimental Protocols

A documented experimental protocol for the synthesis of 9-(4-Nitrophenyl)-9H-carbazole is
available, providing a clear method for its preparation in a laboratory setting.[3]

Synthesis of 9-(4-Nitrophenyl)-9H-carbazole

Materials:
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e Carbazole (0.5 mmol, 83.6 mg)

e Potassium hydroxide (5.0 mmol, 280.0 mg)

e 1-Nitrobenzene (10 ml)

Procedure:

e Carbazole and potassium hydroxide are dissolved in 1-nitrobenzene.

e The mixture is heated to obtain a clear orange solution.

e The reaction is allowed to proceed, after which the solvent is evaporated.

e The resulting crude product is purified to yield 9-(4-Nitrophenyl)-9H-carbazole.

The following diagram illustrates the workflow for the synthesis of 9-(4-Nitrophenyl)-9H-
carbazole.
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Synthesis Workflow for 9-(4-Nitrophenyl)-9H-carbazole
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Synthesis Workflow

Potential Biological Activities of Related Carbazole
Derivatives

While specific bioactivity data for 9-(4-Nitrophenyl)-9H-carbazole is limited in the reviewed
literature, the broader class of N-substituted carbazole derivatives, including those with
nitrophenyl moieties, has been investigated for various biological activities. These findings may
suggest potential avenues of research for the title compound.

A review of N-substituted carbazole derivatives highlights several areas of biological interest.[4]
For instance, a carbazole derivative containing a 1-carbazole-9-yl-2-(4-nitro-phenyl)-4,5-
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diphenyl-1H-1-yl-amino)-ethanone moiety demonstrated potent antimicrobial activity against B.
subtilis, S. aureus, E. coli, and K. pneumoniae.[4] Another study found that a 5-[(9H-carbazol-9-
yl)methyl]-N-[(4-nitrophenyl)(piperazin-1-yl)methyl]-1,3,4-oxadiazol-2-amine exhibited notable
antibacterial and antifungal properties.[5] Furthermore, various carbazole derivatives have
been explored for their anti-inflammatory and neuroprotective activities.[4]

The diagram below illustrates the general classes of biological activity reported for nitrophenyl-
carbazole derivatives and related compounds.

Reported Biological Activities of Related Carbazole Derivatives

Nitrophenyl-Carbazole
Derivatives

Antimicrobial Activity Anti-inflammatory Activity Neuroprotective Activity Antifungal Activity
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Biological Activities of Related Carbazole Derivatives

Conclusion

9-(4-Nitrophenyl)-9H-carbazole is a well-characterized compound with established physical
and chemical properties and a clear synthetic pathway. While its specific biological role is an
area requiring further investigation, the known activities of structurally similar compounds
suggest that it may be a valuable molecule for screening in antimicrobial, anti-inflammatory,
and neuroprotective assays. This guide provides a foundational dataset to support such future

research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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